

Butamirate citrate central versus peripheral antitussives

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Butamirate Citrate

CAS No.: 18109-81-4

Cat. No.: S522314

Get Quote


Mechanism of Action: Central and Peripheral Effects

Butamirate citrate exerts its cough-suppressing effects through a dual mechanism, primarily in the central nervous system and secondarily in the respiratory tract.

Action Site	Proposed Mechanism	Pharmacological Effect
Central (Brainstem)	Acts on the cough center in the medulla oblongata [1] [2] [3]; Binds to the dextromethorphan-binding site [2] [4]	Suppresses the cough reflex at its origin [1]
Peripheral (Airways)	Non-specific anticholinergic and bronchospasmolytic effects [5]; Anti-inflammatory properties [1] [2] [3]	Reduces airway resistance, soothes irritation, and alleviates bronchospasm [3]

This mechanism is distinct from opioid antitussives like codeine, as butamirate is not chemically or pharmacologically related to opium alkaloids and does not carry the same risks of respiratory depression or addiction [1] [6] [2].

The following diagram illustrates this dual mechanism of action:



[Click to download full resolution via product page](#)

Comparative Efficacy in Experimental Models

Evidence for butamirate's efficacy comes from both clinical trials and controlled human challenge studies, though results have not been uniformly positive across all experimental models.

Table 1: Comparison of Antitussive Agents in Clinical and Challenge Studies

Antitussive Agent	Mechanism Class	Key Clinical Trial Findings	Key Cough Challenge Findings
Butamirate Citrate	Centrally-acting, non-narcotic	As effective as clobutinol in reducing cough severity/frequency [7]; Significantly better than clobutinol for cough due to carcinomas [7]	No significant attenuation of capsaicin-induced cough vs. placebo (45 mg dose) [5]
Dextromethorphan	Centrally-acting, non-narcotic	Widely used OTC; evidence for clinical efficacy is less compelling [8]	Significantly attenuates capsaicin-induced

Antitussive Agent	Mechanism Class	Key Clinical Trial Findings	Key Cough Challenge Findings
Codeine	Centrally-acting, opioid	Often considered archetypal antitussive, but little evidence of efficacy greater than placebo for acute cough [8]	cough (superior to placebo) [5] Small or no significant effect on cough challenge in some studies [8]

Detailed Experimental Protocols

For researchers, the methodology of key studies provides a blueprint for evaluating antitussive agents.

Clinical Trial: Butamirate vs. Clobutinol

This double-blind, randomized study evaluated the real-world effectiveness of butamirate over 5 days [7].

- **Population:** 60 patients with irritative cough from seasonal disorders or chronic cough of any etiology, including carcinoma.
- **Intervention:** **Butamirate citrate** linctus vs. clobutinol syrup, 3 tablespoons daily for 5 days.
- **Primary Efficacy Endpoints:**
 - Reduction in cough severity.
 - Reduction in cough frequency.
 - Global opinion of the physician.
- **Key Result for Researchers:** Butamirate showed a statistically significant superior effect on cough frequency (($p = 0.026$)) and global scores (($p = 0.013$)) in the subgroup of patients with cough due to carcinomas [7].


Human Cough Challenge: Butamirate vs. Dextromethorphan

This study used a capsaicin challenge, a standard objective method to assess cough reflex sensitivity [5].

- **Design:** Randomized, placebo-controlled, six-way crossover study.
- **Population:** 34 healthy adult volunteers.

- **Interventions:** Single doses of placebo, dextromethorphan (30 mg), and four different doses of **butamirate citrate** syrup (22.5 mg, 45 mg, 67.5 mg, 90 mg).
- **Cough Challenge Protocol:**
 - Capsaicin challenges were performed at baseline and at 2, 4, 6, 8, 12, and 24 hours post-dosing.
 - Incremental concentrations of capsaicin were inhaled via a nebulizer and dosimeter.
 - The number of coughs in the 15 seconds following each challenge was counted.
- **Primary Endpoint:** Area under the curve ($AUC_{(0,12h)}$) of \log_{10} C5 (the concentration of capsaicin required to elicit 5 or more coughs).
- **Key Consideration:** The lack of efficacy observed for butamirate in this model may have been due to formulation issues at the higher doses used, highlighting a potential variable in experimental design [5].

The workflow for this type of challenge study can be summarized as follows:



[Click to download full resolution via product page](#)

Key Takeaways for Researchers

- **Mechanistic Profile:** **Butamirate citrate** offers a non-narcotic antitussive action with a potentially advantageous dual central and peripheral mechanism.
- **Context-Dependent Efficacy:** The evidence for its efficacy is more robust in clinical patient settings, particularly for specific etiologies like carcinoma-related cough [7], than in the capsaicin challenge model in healthy volunteers [5].
- **Comparative Positioning:** Butamirate presents a valuable alternative to codeine, for which evidence of efficacy in acute cough is poor [8]. Its performance relative to other non-opioids like dextromethorphan may depend on the experimental or clinical context.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. What is the mechanism of Butamirate Citrate? [synapse.patsnap.com]
2. Butamirate Citrate: Uses, Dosage, Side Effects | WikiKenko [wikikenko.com]
3. [Butamirate citrate in control of cough in respiratory tract ... [pubmed.ncbi.nlm.nih.gov]
4. - Wikipedia Butamirate [en.wikipedia.org]
5. A randomized placebo controlled trial to evaluate the effects of ... [pmc.ncbi.nlm.nih.gov]
6. | বিউটামিরেট সাইট্রেট | Indications... | MedEx Butamirate Citrate [medex.com.bd]
7. Comparative evaluation of the antitussive activity of butamirate citrate linctus versus clobutinol syrup - PubMed [pubmed.ncbi.nlm.nih.gov]
8. Comprehensive evidence-based review on European antitussives - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Butamirate citrate central versus peripheral antitussives].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b522314#butamirate-citrate-central-versus-peripheral-antitussives>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com